5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

• IUPAC Name: 5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• InChI: InChI=1S/C20H15N3O4/c1-27-16-8-7-12(9-15(16)24)14-10-13(20(25)26)17-19(21-14)23-18(22-17)11-5-3-2-4-6-11/h2-10,24H,1H3,(H,25,26)(H,21,22,23)
• InChI Key: CANMQPASZHQVAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(C(=C2)C(=O)O)NC(=N3)C4=CC=CC=C4)O
• Molecular Formula: C20H15N3O4
• Molecular Weight: 361.3 g/mol
• CAS No.: 1020978-28-2

Description

5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C20H15N3O4 and its molecular weight is 361.357. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science

Research on imidazo[4,5-b]pyridine derivatives and related compounds demonstrates their importance in organic synthesis and material science. For example, Ostrovskyi et al. (2011) discuss the synthesis of imidazo[4,5-b]pyridines (1-desazapurines) via the reaction of 5-amino-1H-imidazoles with 3-methoxalylchromone, highlighting their role as purine isosteres in drug design due to their potent pharmacophore properties (Ostrovskyi et al., 2011). Volpi et al. (2017) have synthesized a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, demonstrating their optical properties and potential as low-cost luminescent materials (Volpi et al., 2017).

Medicinal Chemistry and Biological Applications

In the realm of medicinal chemistry, compounds structurally related to the specified chemical have been explored for their bioactivity. For instance, Almeida et al. (2018) designed selenylated imidazo[1,2-a]pyridines with promising activity against breast cancer cells, highlighting the role of these compounds in inhibiting cell proliferation and inducing apoptosis (Almeida et al., 2018). This suggests that derivatives of imidazo[1,2-a]pyridines, such as the compound , may possess significant biological activities worth exploring in cancer research or other therapeutic areas.

Photophysical Studies

Behera et al. (2015) investigated the photophysical characteristics of 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogues, focusing on their intramolecular charge transfer and excited state intramolecular proton transfer processes. Such studies are vital for understanding the luminescent properties of these compounds and their potential applications in sensing and imaging technologies (Behera et al., 2015).